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Compound of Interest

Compound Name: PNU-74654

Cat. No.: B8081685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of PNU-74654, a small molecule inhibitor of the Wnt/β-catenin signaling

pathway. The information presented herein is intended to support researchers and

professionals in the fields of oncology, cell biology, and drug discovery.

Chemical Structure and Physicochemical Properties
PNU-74654, with the IUPAC name 2-Phenoxybenzoic acid-[(5-methyl-2-

furanyl)methylene]hydrazide, is a compound that has garnered significant interest for its anti-

cancer properties.[1] Its core structure consists of a phenoxybenzoic acid moiety linked to a (5-

methyl-2-furanyl)methylene]hydrazide group.

Table 1: Chemical and Physical Properties of PNU-74654
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Property Value Source

IUPAC Name

2-Phenoxybenzoic acid-[(5-

methyl-2-

furanyl)methylene]hydrazide

[1]

Molecular Formula C₁₉H₁₆N₂O₃ [1][2][3][4]

Molecular Weight 320.34 g/mol [1][2][5]

CAS Number 113906-27-7 [2][3]

Appearance
White to off-white crystalline

solid
[2][3]

Purity ≥98% (HPLC) [3][4]

SMILES

CC1=CC=C(O1)C=NNC(=O)C

2=CC=CC=C2OC3=CC=CC=

C3

[1][2][3][5]

InChI Key
JJEDWBQZCRESJL-

DEDYPNTBSA-N
[3]

λmax 318 nm [3]

Table 2: Solubility of PNU-74654

Solvent Concentration Source

Ethanol 10 mg/mL (31.22 mM) [1]

DMSO 32.03 mg/mL (100 mM)

DMF 30 mg/mL [3]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL [3]

Water Insoluble [1]
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Mechanism of Action: Inhibition of Wnt/β-catenin
Signaling
PNU-74654 functions as a potent inhibitor of the Wnt/β-catenin signaling pathway.[1][5] This

pathway plays a crucial role in embryonic development and adult tissue homeostasis, and its

aberrant activation is a hallmark of many cancers. The primary mechanism of action for PNU-
74654 involves its direct binding to β-catenin, a key downstream effector of the Wnt pathway.[3]

This binding event has a dissociation constant (Kd) of 450 nM.[2][3][4]

By binding to β-catenin, PNU-74654 sterically hinders the interaction between β-catenin and T-

cell factor 4 (Tcf4), a transcription factor.[1][3] The formation of the β-catenin/Tcf4 complex is a

critical step in the activation of Wnt target genes that promote cell proliferation, survival, and

differentiation. Therefore, by disrupting this protein-protein interaction, PNU-74654 effectively

downregulates the expression of these target genes, leading to its anti-tumor effects.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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